Cas no 104177-70-0 (Benzenamine,3-ethyl-2,4,6-trimethyl-)

Benzenamine,3-ethyl-2,4,6-trimethyl- structure
104177-70-0 structure
Product Name:Benzenamine,3-ethyl-2,4,6-trimethyl-
CAS No:104177-70-0
MF:C11H17N
MW:163.259382963181
CID:126055
PubChem ID:57346372
Update Time:2025-04-18

Benzenamine,3-ethyl-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-ethyl-2,4,6-trimethyl-
    • 3-ethyl-2,4,6-trimethylaniline
    • Aniline, 3-ethyl-2,4,6-trimethyl- (6CI)
    • 3-Aethyl-2,4,6-trimethyl-anilin
    • 3-Aethyl-mesidin
    • 3-ethyl-2,4,6-trimethyl-aniline
    • ACMC-20m6ys
    • AG-D-16060
    • CTK4A2801
    • Aniline, 3-ethyl-2,4,6-trimethyl- (6CI)
    • DTXSID00721162
    • 104177-70-0
    • Inchi: 1S/C11H17N/c1-5-10-7(2)6-8(3)11(12)9(10)4/h6H,5,12H2,1-4H3
    • InChI Key: ODSVIASIAUBCGY-UHFFFAOYSA-N
    • SMILES: NC1=C(C)C=C(C)C(CC)=C1C

Computed Properties

  • Exact Mass: 163.136099547g/mol
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.33760
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